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Compound of Interest

Compound Name: Benzyl 2-bromonicotinate

Cat. No.: B15381722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzyl 2-bromonicotinate, a key

intermediate in pharmaceutical and agrochemical research. Below you will find information on

commercial suppliers, a plausible synthesis protocol, physicochemical data, and conceptual

diagrams illustrating its synthesis and a potential biological pathway.

Commercial Availability
Benzyl 2-bromonicotinate (CAS No. 1107646-58-1) is available from various chemical

suppliers. Researchers can procure this compound from the following vendors, among others:

abcr GmbH

Amadis Chemical Company Limited

Boroncore: Purity is specified as not less than 98%.[1]

It is advisable to contact suppliers directly to obtain specific product specifications, availability,

and pricing.

Physicochemical and Spectral Data
Quantitative data for Benzyl 2-bromonicotinate is not extensively published. The following

tables summarize the available information for the target compound and provide a comparison
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with the closely related and well-characterized Benzyl nicotinate.

Table 1: Physicochemical Data for Benzyl 2-bromonicotinate

Property Value Source

CAS Number 1107646-58-1 Boroncore

Molecular Formula C₁₃H₁₀BrNO₂ Boroncore

Molecular Weight 292.13 g/mol Boroncore

Purity ≥ 98% Boroncore[1]

Table 2: Comparative Physicochemical Data: Benzyl 2-bromonicotinate vs. Benzyl nicotinate

Property Benzyl 2-bromonicotinate Benzyl nicotinate

CAS Number 1107646-58-1 94-44-0[2]

Molecular Formula C₁₃H₁₀BrNO₂ C₁₃H₁₁NO₂[2][3]

Molecular Weight 292.13 g/mol 213.23 g/mol [3]

Appearance Not Specified
Colorless to pale yellow

liquid[2]

IUPAC Name
Benzyl 2-bromopyridine-3-

carboxylate

Benzyl pyridine-3-

carboxylate[3]

SMILES Not Specified
C1=CC=C(C=C1)COC(=O)C2

=CN=CC=C2[3]

InChI Key Not Specified
KVYGGMBOZFWZBQ-

UHFFFAOYSA-N[3]

Synthesis of Benzyl 2-bromonicotinate: A Plausible
Experimental Protocol
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While a specific, detailed protocol for the synthesis of Benzyl 2-bromonicotinate is not readily

available in the reviewed literature, a standard Fischer esterification provides a reliable method

for its preparation from 2-bromonicotinic acid and benzyl alcohol.[4][5]

Reaction:

2-bromonicotinic acid + Benzyl alcohol ⇌ Benzyl 2-bromonicotinate + Water

Materials:

2-bromonicotinic acid

Benzyl alcohol (in excess, can also serve as the solvent)

Concentrated sulfuric acid (catalyst)[6]

Sodium bicarbonate solution (for neutralization)[7]

Anhydrous magnesium sulfate or sodium sulfate (for drying)

Organic solvent for extraction (e.g., ethyl acetate)

Silica gel for column chromatography

Procedure:

Esterification: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark

trap (to remove water), combine 2-bromonicotinic acid, an excess of benzyl alcohol, and a

catalytic amount of concentrated sulfuric acid.[5]

Reflux: Heat the reaction mixture to reflux. The progress of the reaction can be monitored by

Thin Layer Chromatography (TLC).[8]

Work-up: After the reaction is complete, cool the mixture to room temperature. If benzyl

alcohol was used in large excess, it can be removed under reduced pressure.

Neutralization: Dilute the residue with an organic solvent like ethyl acetate and wash it with a

saturated solution of sodium bicarbonate to neutralize the acidic catalyst and any unreacted
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carboxylic acid.[7] Subsequently, wash with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

Purification: Purify the crude product by silica gel column chromatography to obtain pure

Benzyl 2-bromonicotinate.[6][8]

Experimental Workflow and Potential Signaling
Pathway
Diagrams created using Graphviz (DOT language)

The following diagrams illustrate a general experimental workflow for the synthesis of Benzyl
2-bromonicotinate and a hypothetical signaling pathway where a nicotinic acid derivative

might exert its biological effects.
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General Experimental Workflow for Benzyl 2-bromonicotinate Synthesis
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Caption: Synthesis and purification workflow for Benzyl 2-bromonicotinate.
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Nicotinic acid and its derivatives are known to interact with G-protein coupled receptors

(GPCRs), such as GPR109A, which can lead to downstream effects like the inhibition of

adenylyl cyclase and a reduction in cyclic AMP (cAMP) levels.[9] This mechanism is relevant in

various physiological processes, including lipid metabolism. The following diagram illustrates

this hypothetical pathway.
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Hypothetical Signaling Pathway for a Nicotinic Acid Derivative
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Caption: Potential GPCR-mediated signaling pathway for a nicotinic acid derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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